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Compound of Interest

Compound Name: (Rac)-WAY-161503 hydrochloride

Cat. No.: B1662587 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical reagents are paramount to ensuring laboratory safety and environmental

protection. This document provides a comprehensive, step-by-step guide for the safe disposal

of (Rac)-WAY-161503 hydrochloride, a potent and selective 5-HT2C receptor agonist. While a

specific Safety Data Sheet (SDS) for the hydrochloride salt is not readily available, the SDS for

the free base, (Rac)-WAY-161503, classifies it as not a hazardous substance or mixture.[1]

However, due to its pharmacological activity, a conservative approach to disposal is

recommended.

Chemical and Physical Properties
A clear understanding of the compound's properties is the first step in safe handling. The table

below summarizes the key quantitative data for (Rac)-WAY-161503 hydrochloride.

Property Value

Molecular Formula C₁₁H₁₁Cl₂N₃O·HCl[2]

Molecular Weight 308.59 g/mol [2]

CAS Number 276695-22-8[2]

Appearance White solid[2]

Solubility Soluble in DMSO[2]
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Disposal Protocol: A Step-by-Step Guide
The following protocol outlines the recommended procedure for the disposal of (Rac)-WAY-
161503 hydrochloride, incorporating best practices for handling pharmacologically active,

non-hazardous chemical waste.

Step 1: Waste Identification and Segregation

Identify the waste: This includes pure (Rac)-WAY-161503 hydrochloride, solutions

containing the compound, and any materials contaminated with it (e.g., pipette tips, gloves,

empty containers).

Segregate the waste: Do not mix (Rac)-WAY-161503 hydrochloride waste with other

chemical waste streams, especially those containing incompatible substances such as

strong acids, bases, or oxidizers.[3] It is best practice to collect it in a dedicated waste

container.

Step 2: Containment and Labeling

Use appropriate containers: Collect solid and liquid waste in separate, clearly marked, and

sealable containers. Ensure the container material is compatible with the waste. For

instance, use glass bottles for solutions and sturdy plastic containers for solid waste.

Label containers clearly: The label should include the full chemical name, "(Rac)-WAY-
161503 hydrochloride," the concentration (if in solution), the date, and the words "For

Incineration."[4]

Step 3: Storage

Store safely: Keep the waste containers in a designated, secure, and well-ventilated area,

away from general laboratory traffic. This storage area should be clearly marked as a

chemical waste accumulation point.

Step 4: Final Disposal

Consult a professional disposal service: The recommended method for disposing of non-

hazardous pharmaceutical waste is incineration.[4][5] Contact your institution's
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Environmental Health and Safety (EHS) office or a licensed chemical waste disposal

contractor to arrange for pickup and disposal.

Do not dispose of in regular trash or down the sink: Even though it may be classified as non-

hazardous, its pharmacological activity poses a potential risk to the environment.[4]

Empty containers: Triple-rinse empty containers with a suitable solvent (e.g., water or an

alcohol). Collect the rinsate as chemical waste.[6] After thorough cleaning, the container can

often be disposed of as regular lab glass or plastic, but always check with your institutional

guidelines.

Experimental Workflow for Disposal
The following diagram illustrates the logical flow of the disposal process for (Rac)-WAY-161503
hydrochloride.
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Step 1: Identification & Segregation

Step 2: Containment & Labeling

Step 3: Storage

Step 4: Final Disposal
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- Chemical Name
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- 'For Incineration'

Store in a designated,
secure, and ventilated area
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waste disposal service

Arrange for incineration Properly handle and
dispose of empty containers

Click to download full resolution via product page

Caption: Disposal workflow for (Rac)-WAY-161503 hydrochloride.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b1662587?utm_src=pdf-body-img
https://www.benchchem.com/product/b1662587?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662587?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


By adhering to these procedures, laboratory professionals can ensure the safe and responsible

disposal of (Rac)-WAY-161503 hydrochloride, thereby minimizing risks to personnel and the

environment. Always consult your institution's specific safety and disposal guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1662587?utm_src=pdf-body
https://www.benchchem.com/product/b1662587?utm_src=pdf-custom-synthesis
https://file.medchemexpress.com/batch_PDF/HY-103138A/Rac-WAY-161503-SDS-MedChemExpress.pdf
https://www.apexbt.com/way-161503-hydrochloride.html
https://rtong.people.ust.hk/ChEmoryWasteDisposal_NEW.pdf
https://usbioclean.com/what-is-non-hazardous-pharmaceutical-waste-and-what-should-you-do-with-it/
https://pharmalogistics.com/the-importance-of-identifying-and-safely-disposing-of-leftover-unused-or-expired-medication/
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.benchchem.com/product/b1662587#rac-way-161503-hydrochloride-proper-disposal-procedures
https://www.benchchem.com/product/b1662587#rac-way-161503-hydrochloride-proper-disposal-procedures
https://www.benchchem.com/product/b1662587#rac-way-161503-hydrochloride-proper-disposal-procedures
https://www.benchchem.com/product/b1662587#rac-way-161503-hydrochloride-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1662587?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662587?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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